N-(2-isopropylphenyl)-3,4,5-trimethoxybenzamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C19H23NO4/c1-12(2)14-8-6-7-9-15(14)20-19(21)13-10-16(22-3)18(24-5)17(11-13)23-4/h6-12H,1-5H3,(H,20,21)
• InChI Key: VNKUUKSPNWBREU-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Pictograms: Environmental Hazard

Description

N-(2-isopropylphenyl)-3,4,5-trimethoxybenzamide, also known as 'isopropylphenidate' is a research chemical that belongs to the phenidate class of compounds. It is structurally similar to methylphenidate, which is a commonly prescribed drug for attention deficit hyperactivity disorder (ADHD). Isopropylphenidate is a potent psychostimulant that has gained popularity among researchers due to its unique pharmacological properties.

Mechanism of Action

Isopropylphenidate works by blocking the reuptake of dopamine and norepinephrine in the brain, which leads to an increase in their levels. This results in increased stimulation of the central nervous system, leading to improved focus, attention, and cognitive function.
Biochemical and Physiological Effects:
Isopropylphenidate has been shown to have a range of physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to cause vasoconstriction, which can lead to decreased blood flow to certain parts of the body. In addition, isopropylphenidate has been shown to have a range of biochemical effects, including increased levels of dopamine and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of isopropylphenidate is its potency, which makes it a useful tool for researchers studying the effects of psychostimulants on the brain. However, its potency can also be a limitation, as it can lead to toxicity at high doses. Another limitation of isopropylphenidate is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on isopropylphenidate. One area of interest is its potential use as a treatment for cognitive disorders, such as ADHD and narcolepsy. Another area of interest is its potential use as a cognitive enhancer, particularly in the field of education and academia. Additionally, further research is needed to fully understand the long-term effects of isopropylphenidate on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

Isopropylphenidate can be synthesized through a multi-step process involving the reaction of 3,4,5-trimethoxybenzoyl chloride with 2-isopropylphenylmagnesium bromide in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure isopropylphenidate.

Scientific Research Applications

Isopropylphenidate has been extensively studied for its potential use in the treatment of ADHD, narcolepsy, and other cognitive disorders. It has been shown to increase dopamine and norepinephrine levels in the brain, which are neurotransmitters that play a crucial role in attention and focus. Isopropylphenidate has also been studied for its potential use as a cognitive enhancer, as it has been shown to improve memory and learning in animal studies.